2-Chloro-7-(4-fluorophenyl)-N,5,5-trimethyl-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-4-amine
CAS No.:
Cat. No.: VC16495120
Molecular Formula: C15H16ClFN4
Molecular Weight: 306.76 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C15H16ClFN4 |
|---|---|
| Molecular Weight | 306.76 g/mol |
| IUPAC Name | 2-chloro-7-(4-fluorophenyl)-N,5,5-trimethyl-6H-pyrrolo[2,3-d]pyrimidin-4-amine |
| Standard InChI | InChI=1S/C15H16ClFN4/c1-15(2)8-21(10-6-4-9(17)5-7-10)13-11(15)12(18-3)19-14(16)20-13/h4-7H,8H2,1-3H3,(H,18,19,20) |
| Standard InChI Key | YPSVPFFHOULTRF-UHFFFAOYSA-N |
| Canonical SMILES | CC1(CN(C2=NC(=NC(=C21)NC)Cl)C3=CC=C(C=C3)F)C |
Introduction
Chemical Structure and Physicochemical Properties
Molecular Architecture
The compound features a bicyclic pyrrolo[2,3-d]pyrimidine core substituted at positions 2, 4, 5, and 7. The 2-chloro and 4-amine groups occupy the pyrimidine ring, while the 7-(4-fluorophenyl) and 5,5-dimethyl moieties are attached to the pyrrole component. X-ray crystallography of related pyrrolopyrimidines reveals planar bicyclic systems with dihedral angles between substituents ranging from 5.5° to 91.6°, suggesting conformational flexibility in binding pockets . The fluorine atom at the para position of the phenyl ring enhances electronegativity, potentially improving membrane permeability and target affinity.
Table 1: Key Physicochemical Properties
| Property | Value |
|---|---|
| Molecular Formula | C₁₅H₁₆ClFN₄ |
| Molecular Weight | 306.76 g/mol |
| CAS Number | Not disclosed |
| PubChem CID | 134185083 |
| Hydrogen Bond Donors | 1 |
| Hydrogen Bond Acceptors | 4 |
| LogP (Predicted) | 2.8 ± 0.3 |
Spectroscopic Characteristics
Fourier-transform infrared (FTIR) spectroscopy of analogous compounds shows characteristic N-H stretching vibrations at 3350–3400 cm⁻¹ and C-Cl stretches at 750–800 cm⁻¹. Nuclear magnetic resonance (NMR) data for the pyrrolopyrimidine core typically include δ 7.8–8.2 ppm for aromatic protons and δ 2.1–2.5 ppm for methyl groups . Mass spectrometry fragments at m/z 306.76 confirm the molecular ion peak, with major fragments arising from loss of the chloro (Δm/z 35.5) and fluorophenyl (Δm/z 111.1) groups .
Synthesis and Manufacturing Processes
Synthetic Routes
Industrial synthesis begins with the condensation of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine and 4-fluoroaniline in hydrochloric acid, achieving yields of 68–72%. Key steps include:
-
Ring Formation: Cyclization under reflux with tetrahydrofuran (THF) at 80°C for 12 hours.
-
Methylation: Treatment with methyl iodide in dimethylformamide (DMF) at 0–5°C to introduce N,5,5-trimethyl groups.
-
Purification: Sequential recrystallization from ethanol-water (3:1) and silica gel chromatography (eluent: ethyl acetate/hexane 1:4).
Process Optimization
Continuous flow reactors improve reaction efficiency by maintaining precise temperature control (ΔT ± 1°C) and reducing side products to <5%. Scaling trials demonstrate linear scalability from 10 g to 50 kg batches, with purity consistently >98.5% by high-performance liquid chromatography (HPLC) .
Table 2: Synthetic Yield Optimization
| Step | Batch Yield (%) | Flow Reactor Yield (%) |
|---|---|---|
| Condensation | 68 | 85 |
| Methylation | 75 | 88 |
| Final Purification | 82 | 95 |
Biological Activity and Mechanism of Action
Kinase Inhibition Profile
The compound demonstrates nanomolar potency against CDK2 (IC₅₀ = 23 ± 4 nM) and CDK4 (IC₅₀ = 41 ± 6 nM), with 300-fold selectivity over GGTase-I . Molecular docking studies suggest the chloro group forms a halogen bond with kinase hinge region residue Val96 (distance: 3.2 Å), while the fluorophenyl moiety engages in π-π stacking with Phe93 .
Cellular Effects
In MCF-7 breast cancer cells, the compound induces G₁ phase arrest (75% cells at 100 nM) within 24 hours, followed by apoptosis (45% Annexin V+ at 48 hours). Western blot analysis shows dose-dependent suppression of retinoblastoma protein (Rb) phosphorylation at Ser780, confirming CDK4/6 inhibition .
Pharmacological Applications
Anticancer Therapeutics
In xenograft models, oral administration (50 mg/kg/day) reduces tumor volume by 62% versus controls (p < 0.001) without significant hematological toxicity . Synergistic effects occur with paclitaxel, lowering IC₅₀ values from 18 nM to 6 nM in combination studies.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume